4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid

• IUPAC Name: 4-[(4,6-diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C12H12N4O2S/c13-9-5-10(14)16-12(15-9)19-6-7-1-3-8(4-2-7)11(17)18/h1-5H,6H2,(H,17,18)(H4,13,14,15,16)
• InChI Key: NYBLTDVOXSVZTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC(=CC(=N2)N)N)C(=O)O
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a member of the sulfonamide class of drugs and has been found to exhibit promising properties in the treatment of several diseases.

Mechanism of Action

The mechanism of action of 4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid involves the inhibition of the enzyme dihydropteroate synthase, which is involved in the synthesis of folate in bacteria and fungi. This inhibition leads to the depletion of folate levels, which is essential for the growth and survival of these microorganisms. In cancer cells, it has been found to inhibit the enzyme thymidylate synthase, which is involved in DNA synthesis, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of the synthesis of folate and DNA, leading to cell death in microorganisms and cancer cells. It has also been found to exhibit anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid is its broad-spectrum activity against microorganisms and cancer cells. It has also been found to exhibit low toxicity and good bioavailability. However, one of the limitations for lab experiments is the potential for the development of resistance in microorganisms, which may limit its long-term effectiveness.

Future Directions

For research include the development of new derivatives, the study of its potential use in combination with other drugs, and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid involves the reaction of 4-aminobenzoic acid with 4,6-diaminopyrimidine in the presence of a suitable reagent such as thionyl chloride. The resulting product is then treated with a sulfonating agent to obtain the final product. This method has been reported to yield high purity and good yield of the product.

Scientific Research Applications

4-[(4,6-Diaminopyrimidin-2-yl)sulfanylmethyl]benzoic acid has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit promising properties in the treatment of cancer, bacterial and fungal infections, and inflammatory diseases. It has also been studied for its potential use in the development of new diagnostic tools and in the field of materials science.